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Compound of Interest

Compound Name:
Methyl 3-amino-2-

chloroisonicotinate

Cat. No.: B069763 Get Quote

Technical Guide: Methyl 3-amino-2-
chloroisonicotinate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and characterization of Methyl 3-amino-2-chloroisonicotinate, a key intermediate in

medicinal chemistry and drug development.

Chemical Properties and Identification
Methyl 3-amino-2-chloroisonicotinate is a substituted pyridine derivative with the chemical

formula C₇H₇ClN₂O₂. It is a white crystalline solid that is soluble in water and various organic

solvents.[1] Its stability is notable, though it may decompose under high temperatures, intense

light, or in the presence of strong oxidizing agents.[1]

Table 1: Physicochemical Properties
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Property Value Reference

Molecular Formula C₇H₇ClN₂O₂ [2]

Molecular Weight 186.60 g/mol [2]

CAS Number 173435-41-1 [2]

Appearance White crystalline solid [1]

Melting Point 118-120 °C
J. Heterocycl. Chem. 2001, 38,

613-615

Boiling Point 317.4±37.0 °C (Predicted) [1]

Density 1.384 g/cm³ (Predicted) [1]

pKa 1.12±0.10 (Predicted) [1]

LogP 1.1038 [2]

Table 2: Spectroscopic Data

Spectroscopy Data Reference

¹H NMR (CDCl₃, 400 MHz)

δ 7.85 (d, J=5.2 Hz, 1H), 7.15

(d, J=5.2 Hz, 1H), 4.95 (br s,

2H), 3.90 (s, 3H)

J. Heterocycl. Chem. 2001, 38,

613-615

¹³C NMR (CDCl₃, 100 MHz)
δ 165.8, 150.2, 148.5, 138.0,

118.2, 110.5, 52.3

J. Heterocycl. Chem. 2001, 38,

613-615

IR (KBr, cm⁻¹)
3450, 3320, 1725, 1610, 1580,

1450, 1280, 1100, 850

J. Heterocycl. Chem. 2001, 38,

613-615

Mass Spectrum (EI, m/z) 186 (M⁺), 155, 127, 92
J. Heterocycl. Chem. 2001, 38,

613-615

Synthesis
Methyl 3-amino-2-chloroisonicotinate is synthesized from 2-chloro-3-nitroisonicotinic acid.

The process involves two main steps: esterification of the carboxylic acid followed by reduction
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of the nitro group.

Experimental Protocol
Step 1: Synthesis of Methyl 2-chloro-3-nitroisonicotinate

A solution of 2-chloro-3-nitroisonicotinic acid (10.0 g, 49.4 mmol) in methanol (150 mL) is

saturated with dry hydrogen chloride gas at 0°C. The reaction mixture is then heated at reflux

for 8 hours. After cooling to room temperature, the solvent is removed under reduced pressure.

The residue is neutralized with a saturated aqueous solution of sodium bicarbonate and

extracted with ethyl acetate (3 x 100 mL). The combined organic layers are dried over

anhydrous sodium sulfate and concentrated in vacuo to afford methyl 2-chloro-3-

nitroisonicotinate as a yellow solid.

Step 2: Synthesis of Methyl 3-amino-2-chloroisonicotinate

To a solution of methyl 2-chloro-3-nitroisonicotinate (5.0 g, 23.1 mmol) in ethanol (100 mL), iron

powder (6.4 g, 115 mmol) and a catalytic amount of ammonium chloride in water (10 mL) are

added. The mixture is heated at reflux for 4 hours. The reaction progress is monitored by thin-

layer chromatography. Upon completion, the hot reaction mixture is filtered through a pad of

celite, and the filtrate is concentrated under reduced pressure. The resulting residue is purified

by column chromatography on silica gel (eluent: ethyl acetate/hexane, 1:4) to give Methyl 3-
amino-2-chloroisonicotinate as a white crystalline solid.

Synthesis Workflow

2-Chloro-3-nitroisonicotinic acid Methyl 2-chloro-3-nitroisonicotinate  MeOH, HCl (gas), Reflux   Methyl 3-amino-2-chloroisonicotinate  Fe, NH4Cl, EtOH/H2O, Reflux  

Click to download full resolution via product page

Synthesis of Methyl 3-amino-2-chloroisonicotinate.

Applications in Research and Development
Methyl 3-amino-2-chloroisonicotinate serves as a crucial building block in the synthesis of a

variety of heterocyclic compounds. Its bifunctional nature, possessing both an amino and a

chloro substituent on the pyridine ring, allows for diverse chemical transformations. This makes
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it a valuable intermediate for the development of novel pharmaceutical agents, pesticides, and

dyes.[1]

Safety Information
Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this compound. All manipulations should be performed in a well-

ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes. In case of

contact, rinse immediately with plenty of water.[1]

Logical Relationships in Spectroscopic Analysis
The structural features of Methyl 3-amino-2-chloroisonicotinate can be correlated with its

spectroscopic data, providing a logical framework for its identification and characterization.

Molecular Structure

Spectroscopic Data

Pyridine Ring Protons (H-5, H-6)

¹H NMR: δ 7.85, 7.15 ppm (doublets)

Amino Group Protons (-NH2)

¹H NMR: δ 4.95 ppm (broad singlet)

Methyl Ester Group (-OCH3)

¹H NMR: δ 3.90 ppm (singlet)

Aromatic Carbons

¹³C NMR: δ 110-151 ppm

Ester Carbonyl Carbon (C=O)

¹³C NMR: δ 165.8 ppm

Methyl Carbon (-OCH3)

¹³C NMR: δ 52.3 ppm

N-H Stretches

IR: 3450, 3320 cm⁻¹

C=O Stretch

IR: 1725 cm⁻¹

Molecular Ion Peak (M⁺)

MS: m/z 186

Fragmentation Peaks

MS: m/z 155, 127, 92

Click to download full resolution via product page

Structure-Spectra Correlation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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